Cas no 860181-82-4 (2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product name: 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 860181-82-4
• MF: C₁₁H₁₀N₂O₄S₂
• MW: 298.338099956512
• MDL: MFCD09703269
• CID: 4717728
• PubChem ID: 20983476

2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[(phenylsulfonyl)amino]-1,3-thiazole-5-carboxylic acid
• 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid
• 4-methyl-2-(phenylsulfonamido)thiazole-5-carboxylic acid
• STL480828
• T0788
• 5-thiazolecarboxylic acid, 4-methyl-2-[(phenylsulfonyl)amino]-

• MDL： MFCD09703269
• Inchi： 1S/C11H10N2O4S2/c1-7-9(10(14)15)18-11(12-7)13-19(16,17)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： BJBILUVLLDIVBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(C)=C(C(=O)O)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Topological Polar Surface Area: 133

2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 860181-82-4)

2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 860181-82-4) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The chemical structure of 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid consists of a thiazole ring substituted with a benzenesulfonamide group and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzenesulfonamide moiety is particularly noteworthy as it is a common pharmacophore in many drugs, contributing to the compound's potential therapeutic applications.

Recent studies have explored the biological activities of 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid. One such study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against various cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key cellular processes involved in cancer progression.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid. The results showed that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The antimicrobial activity of 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid has also been studied. A research team from the University of California found that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

In addition to its biological activities, the synthetic accessibility of 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid has been extensively studied. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves a multi-step synthesis starting from commercially available starting materials, which allows for easy scale-up and industrial production.

The potential applications of 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid in drug development are vast. Its antitumor, anti-inflammatory, and antimicrobial properties make it a valuable lead compound for further optimization and clinical evaluation. Ongoing research is focused on improving its pharmacokinetic properties and developing more potent derivatives with enhanced therapeutic efficacy.

In conclusion, 2-benzenesulfonamido-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 860181-82-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.